Cas no 2229434-33-5 (4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol
• CAS No: 2229434-33-5
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 6390177
• PubChem ID: 165734205
• Update Time: 2025-07-22

4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol
• EN300-1924149
• 2229434-33-5

• Inchi： 1S/C10H9BrN2O3/c1-15-9-2-5(6(11)3-8(9)14)10-7(12)4-13-16-10/h2-4,14H,12H2,1H3
• InChI Key： MGUFLRWCYOMZEK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1=C(C=NO1)N)OC)O

Computed Properties

• Exact Mass: 283.97965g/mol
• Monoisotopic Mass: 283.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol

Introduction to 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol (CAS No. 2229434-33-5)

4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229434-33-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenolic moiety linked to an oxazole ring and an amino substituent. The presence of both bromine and methoxy functional groups further enhances its chemical reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural composition of 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry. The oxazole ring, known for its stability and prevalence in natural products, contributes to the compound's potential pharmacological properties. Additionally, the amino group provides a site for further derivatization, allowing chemists to modify its interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The oxazole scaffold, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The bromine substituent at the 5-position of the phenol ring introduces electrophilic characteristics, facilitating reactions such as cross-coupling and nucleophilic substitution, which are crucial in the synthesis of more complex molecules.

The methoxy group at the 2-position of the phenol ring adds another layer of functionality, influencing both the electronic properties of the molecule and its solubility profile. These features make 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol can interact with various protein targets, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for further experimental validation.

The synthesis of 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the oxazole ring typically requires cyclocondensation reactions between appropriate precursors, while the bromination and methoxylation steps are carried out under controlled conditions to ensure high yield and purity. These synthetic strategies are well-documented in the literature and serve as a foundation for further modifications.

One of the most intriguing aspects of 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol is its potential as a scaffold for drug design. By leveraging its structural features, researchers can develop derivatives with enhanced potency and selectivity. For instance, modifications at the amino group can lead to novel protease inhibitors, while changes at the bromine or methoxy positions might improve metabolic stability or bioavailability.

In clinical research settings, 4-(4-amino-1,2-oxazol-5-yl)-5-bromo-2-methoxyphenol has been explored as a precursor for several lead compounds. Its ability to undergo further functionalization makes it an attractive candidate for phase I/II clinical trials. Preliminary studies have suggested that certain derivatives exhibit promising antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation.

The role of computational tools in optimizing drug candidates cannot be overstated. Advanced algorithms are now capable of predicting how structural modifications will affect biological activity, allowing researchers to design experiments more efficiently. For 4-(4-amino-1,2-oxazol-5-ylyl)-5-bromo--methoxyphenol, these tools have identified several promising derivatives that merit further investigation.

The future prospects for 4-(4-amino--1,2--oxazol--ylyl)--5--bromo--methoxyphenol are bright, with ongoing research focusing on expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel therapeutics targeting unmet medical needs. As our understanding of molecular interactions continues to grow，so too will our ability to harness compounds like this one for therapeutic benefit.